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Isopyrazam Resistance: FAQ for Researchers

The following table addresses key technical questions relevant to research and development.

Question Evidence-Based Answer & Key Data
Source /
Citation

What is the resistance
risk for Rhizoctonia
solani to isopyrazam?

Risk is assessed as low to moderate. Laboratory-
generated resistant mutants show reduced fitness (slower

growth, lower pathogenicity).

[1] [2]

What are the known
molecular mechanisms of
resistance?

Target-site mutations in the Succinate Dehydrogenase

(SDH) complex. Key mutations include SDHB-H249L
(moderate resistance) and a novel SDHC-I78F (moderate

to high resistance).

[1] [2] [3]

Is there cross-resistance
with other fungicides?

Yes, positive cross-resistance exists with other SDHI

fungicides like thifluzamide. No cross-resistance was
found with non-SDHI fungicides (e.g., prochloraz,

tebuconazole, azoxystrobin).

[1] [2]

What is the baseline
sensitivity of R. solani to
isopyrazam?

In a study of 113 isolates, the average EC₅₀ was 0.0101 ±
0.0064 μg/mL, with a range of 0.0018 to 0.0336 μg/mL.
The baseline sensitivity curve is unimodal.

[1] [2]
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Experimental Protocol: Baseline Sensitivity and Mutant
Generation

The workflow below outlines a key methodology for assessing resistance risk, based on published research

[1] [2] [3].

Start: Fungal Collection

Establish Baseline Sensitivity
• Determine EC₅₀ values

• Analyze distribution (unimodal curve)

Generate Resistant Mutants
• UV mutagenesis

• Fungicide selection pressure

Characterize Mutants

Fitness Cost Assay
• Mycelial growth rate
• Pathogenicity test

• Biomass production

Cross-Resistance Assay
• Test other SDHIs (e.g., thifluzamide)

• Test non-SDHI fungicides

Resistance Mechanism Analysis
• Sequence SDH subunits (B, C, D)

• Molecular docking studies
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For researchers designing field trials or developing application guidelines, the following integrated strategies

are recommended to delay resistance development [1] [4]:

Fungicide Rotation: Rotate isopyrazam with fungicides from different FRAC groups that have no
cross-resistance. Effective options include:

Demethylation Inhibitors (DMI / FRAC Code 3): e.g., Prochloraz, Tebuconazole [1].
Quinone outside Inhibitors (QoI / FRAC Code 11): e.g., Azoxystrobin [1].

Methyl Benzimidazole Carbamates (MBC / FRAC Code 1): e.g., Carbendazim [1].
Use of Mixtures: Combine isopyrazam with a partner fungicide from a different mode-of-action

group. This can provide multiple, simultaneous targets for the pathogen and reduce the selection
pressure for resistant mutants.

Pathogen & Resistance Monitoring: Continuously monitor field populations for shifts in sensitivity
and the emergence of known SDH mutations to inform management decisions.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s659206?utm_src=pdf-bulk
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

